Cas no 2137545-18-5 (5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine)
5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine
- 2137545-18-5
- EN300-743021
- 5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine
-
- Inchi: 1S/C7H14N2O/c1-10-5-6-2-7(8)4-9-3-6/h2,7,9H,3-5,8H2,1H3
- InChI Key: DRYPDXNQUKZLPU-UHFFFAOYSA-N
- SMILES: O(C)CC1=CC(CNC1)N
Computed Properties
- Exact Mass: 142.110613074g/mol
- Monoisotopic Mass: 142.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 47.3Ų
5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-743021-0.05g |
5-(methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-18-5 | 95.0% | 0.05g |
$1682.0 | 2025-03-11 | |
| Enamine | EN300-743021-0.1g |
5-(methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-18-5 | 95.0% | 0.1g |
$1761.0 | 2025-03-11 | |
| Enamine | EN300-743021-0.25g |
5-(methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-18-5 | 95.0% | 0.25g |
$1841.0 | 2025-03-11 | |
| Enamine | EN300-743021-0.5g |
5-(methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-18-5 | 95.0% | 0.5g |
$1922.0 | 2025-03-11 | |
| Enamine | EN300-743021-1.0g |
5-(methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-18-5 | 95.0% | 1.0g |
$2002.0 | 2025-03-11 | |
| Enamine | EN300-743021-2.5g |
5-(methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-18-5 | 95.0% | 2.5g |
$3925.0 | 2025-03-11 | |
| Enamine | EN300-743021-5.0g |
5-(methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-18-5 | 95.0% | 5.0g |
$5807.0 | 2025-03-11 | |
| Enamine | EN300-743021-10.0g |
5-(methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine |
2137545-18-5 | 95.0% | 10.0g |
$8611.0 | 2025-03-11 |
5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine
Comprehensive Overview of 5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137545-18-5)
The compound 5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137545-18-5) is a versatile intermediate in pharmaceutical and chemical research. Its unique structure, featuring a methoxymethyl group and a tetrahydropyridine core, makes it valuable for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders. The growing demand for novel heterocyclic amines in medicinal chemistry has further highlighted its significance.
In recent years, the scientific community has focused on optimizing the synthesis of 5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to enhance efficiency. This aligns with the broader trend of sustainable chemistry, where minimizing waste and energy consumption is paramount. The compound’s amine functionality also makes it a candidate for Schiff base formation, a reaction widely used in material science and coordination chemistry.
The pharmacological potential of CAS No. 2137545-18-5 is another area of active investigation. Preliminary studies suggest its derivatives may interact with G-protein-coupled receptors (GPCRs), which are critical targets for treating conditions like hypertension and depression. Additionally, its tetrahydropyridine scaffold is structurally similar to several FDA-approved drugs, sparking interest in its use as a building block for new therapeutics. This has led to a surge in patent filings and academic publications referencing the compound.
From an industrial perspective, 5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine is gaining traction as a specialty chemical for custom synthesis. Companies specializing in contract research organizations (CROs) and fine chemicals are offering it as part of their catalogues, catering to the needs of drug developers. Its stability under standard storage conditions and compatibility with common solvents further enhance its appeal for large-scale applications.
Environmental and regulatory considerations are also shaping the discourse around this compound. As the chemical industry moves toward greener alternatives, the biodegradability and toxicity profile of 2137545-18-5 are under scrutiny. Computational tools like quantitative structure-activity relationship (QSAR) models are being employed to predict its environmental impact, ensuring compliance with global regulations such as REACH and TSCA.
In summary, 5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137545-18-5) represents a promising candidate for multidisciplinary research. Its applications span drug development, material science, and industrial chemistry, driven by its adaptable heterocyclic framework. As scientific and industrial interest grows, this compound is poised to play a pivotal role in advancing innovation across multiple fields.
2137545-18-5 (5-(Methoxymethyl)-1,2,3,6-tetrahydropyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)